1-((3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-isopropylquinazoline-2,4(1H,3H)-dione

Specification

• CAS No.: 1105221-09-7
• Molecular Formula: C21H18N4O5
• Molecular Weight: 406.398
• IUPAC Name: 1-[[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl]-3-propan-2-ylquinazoline-2,4-dione
• Standard InChI: InChI=1S/C21H18N4O5/c1-12(2)25-20(26)14-5-3-4-6-15(14)24(21(25)27)10-18-22-19(23-30-18)13-7-8-16-17(9-13)29-11-28-16/h3-9,12H,10-11H2,1-2H3
• Standard InChI Key: CLUDBCATAINQHK-UHFFFAOYSA-N
• SMILES: CC(C)N1C(=O)C2=CC=CC=C2N(C1=O)CC3=NC(=NO3)C4=CC5=C(C=C4)OCO5

Introduction

The compound 1-((3-(benzo[d]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-isopropylquinazoline-2,4(1H,3H)-dione is a complex organic molecule that incorporates several pharmacologically active heterocyclic rings, including a quinazoline core, an oxadiazole ring, and a benzo[d]dioxole moiety. This structure suggests potential biological activities, given the known pharmacological properties of its constituent parts.

Biological Activities

Given the components of this compound, it is likely to exhibit a range of biological activities. Quinazoline derivatives are known for their antimicrobial, anticancer, and anti-inflammatory properties. Oxadiazoles have been reported to possess antimicrobial, antifungal, and anticancer activities. The benzo[d]dioxole ring may contribute to additional pharmacological effects, though specific data on this compound's activities are not available.

Research Findings

While specific research findings on 1-((3-(benzo[d]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-isopropylquinazoline-2,4(1H,3H)-dione are not detailed in the literature, compounds with similar structures have shown promise in various biological assays. For example, quinazoline derivatives have been explored as antibacterial agents, and oxadiazole-containing compounds have demonstrated antimicrobial activity.

Data Table: Related Compounds and Their Activities

Compound Type	Biological Activity
Quinazoline Derivatives	Antimicrobial, Anticancer
Oxadiazole Derivatives	Antimicrobial, Antifungal
Benzo[d]dioxole Containing Compounds	Various Pharmacological Effects

Future Directions

• Synthesis Optimization: Developing efficient synthesis protocols for this compound.

• Biological Assays: Conducting comprehensive biological activity screenings to identify potential therapeutic applications.

• Structure-Activity Relationship (SAR) Studies: Investigating how modifications to the compound's structure affect its biological activities.